Cas no 174180-57-5 (3-(Bromomethyl)-1-methyl-1H-indazole)

3-(Bromomethyl)-1-methyl-1H-indazole is a brominated indazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The bromomethyl group at the 3-position enhances its reactivity, facilitating further functionalization through nucleophilic substitution or cross-coupling reactions. Its indazole core provides a stable heterocyclic framework, making it valuable for constructing biologically active compounds, particularly in medicinal chemistry applications. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Suitable for use under controlled conditions, it is often utilized in the development of kinase inhibitors and other small-molecule therapeutics. Proper handling is required due to its sensitivity to moisture and potential reactivity.

3-(Bromomethyl)-1-methyl-1H-indazole structure

174180-57-5 structure

Product Name:3-(Bromomethyl)-1-methyl-1H-indazole

CAS No:174180-57-5

MF:C₉H₉BrN₂

MW:225.085160970688

MDL:MFCD22412488

CID:1359014

PubChem ID:10775548

Update Time:2025-05-28

3-(Bromomethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole, 3-(bromomethyl)-1-methyl-
- 3-(bromomethyl)-1-methylindazole
- 3-(Bromomethyl)-1-methyl-1H-indazole
- 1-Methyl-3-bromomethyl-1H-indazole
- RCHJAMWXOFEHBQ-UHFFFAOYSA-N
- AB0052105
- SCHEMBL8426902
- AKOS019793779
- EN300-318370
- CS-0018754
- 174180-57-5
- MFCD22412488
- AS-33317
- MDL： MFCD22412488
- Inchi： 1S/C9H9BrN2/c1-12-9-5-3-2-4-7(9)8(6-10)11-12/h2-5H,6H2,1H3
- InChI Key： RCHJAMWXOFEHBQ-UHFFFAOYSA-N
- SMILES： BrCC1C2C=CC=CC=2N(C)N=1

Computed Properties

Exact Mass: 223.99497
Monoisotopic Mass: 223.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 2.2

Experimental Properties

PSA: 17.82

3-(Bromomethyl)-1-methyl-1H-indazole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LH701-1g	3-(Bromomethyl)-1-methyl-1H-indazole	174180-57-5	95%	1g	2849.0CNY	2021-07-17
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Chemenu	CM233771-10g	3-(Bromomethyl)-1-methyl-1H-indazole	174180-57-5	95%	10g	$1762	2021-08-04
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